![molecular formula C22H15ClFN3O2 B2656418 2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide CAS No. 932530-55-7](/img/structure/B2656418.png)
2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide, also known as AC-262,356, is a synthetic compound that belongs to the family of selective androgen receptor modulators (SARMs). It was first developed by the pharmaceutical company Acadia Pharmaceuticals and has been studied extensively for its potential applications in the fields of sports medicine, bodybuilding, and aging research.
Scientific Research Applications
Design and Synthesis for Pharmacological Activities
Research has demonstrated the synthesis of novel quinazolinyl acetamides, exploring their potential for analgesic and anti-inflammatory activities. Studies reveal that certain synthesized compounds exhibit significant analgesic and anti-inflammatory properties, surpassing standard reference drugs in efficacy, with a notably lower ulcerogenic potential compared to aspirin (Alagarsamy et al., 2015).
Structural Aspects and Properties
Further investigations into the structural aspects of amide-containing isoquinoline derivatives have shed light on their formation of gels and crystalline salts with mineral acids, indicating potential applications in material science and drug formulation due to their enhanced fluorescence emission in certain conditions (Karmakar et al., 2007).
Antimicrobial and Anticancer Potentials
Another study synthesized quinazolinyl acetamide derivatives to evaluate their in vitro antimicrobial and anticancer activities. The findings suggest that specific compounds exhibit significant antimicrobial activity and potential anticancer properties, underscoring the importance of molecular docking studies in the design of new pharmacologically active molecules (Mehta et al., 2019).
Analgesic and Anti-inflammatory Evaluation
Research on new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones highlighted their antimicrobial activities, emphasizing the pharmacological importance of oxoquinazoline derivatives. Such studies contribute to understanding the structure-activity relationships necessary for designing potent analgesic and anti-inflammatory drugs (Patel & Shaikh, 2011).
Anti-inflammatory and Analgesic Agents
Additionally, the synthesis of novel quinazolinone derivatives has been explored for their potential as anti-inflammatory and analgesic agents. This research underlines the therapeutic potential of quinazolinone compounds in treating pain and inflammation, offering a basis for further pharmacological exploration (Farag et al., 2012).
properties
IUPAC Name |
2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(2-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15ClFN3O2/c23-15-10-11-19-16(12-15)21(14-6-2-1-3-7-14)26-22(29)27(19)13-20(28)25-18-9-5-4-8-17(18)24/h1-12H,13H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCJNAFOYUMOYGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=O)N(C3=C2C=C(C=C3)Cl)CC(=O)NC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15ClFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.